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An In-depth Technical Guide to the Safety and Hazards of 4-Methyl-3-nitropyridine
Hydrochloride

Foreword: A Note on Data Extrapolation
The safe handling of any chemical compound is paramount in a research and development

setting. This guide is dedicated to providing a comprehensive overview of the safety

considerations and potential hazards associated with 4-Methyl-3-nitropyridine
hydrochloride. It is critical for the reader to understand that while this compound is utilized in

pharmaceutical and agrochemical synthesis[1], comprehensive, publicly available safety data

sheets (SDS) specific to the hydrochloride salt are limited.

Therefore, this document is constructed upon a foundation of scientific integrity, leveraging

extensive data from its free base, 4-Methyl-3-nitropyridine (CAS 5832-44-0), and structurally

analogous nitropyridine derivatives. The functional groups—a pyridine ring, a nitro group, and a

methyl group—are the primary drivers of the compound's chemical reactivity and toxicological

profile. The addition of a hydrochloride salt is anticipated to primarily influence physical

properties such as solubility and hygroscopicity, rather than fundamentally altering the core

hazards. This guide synthesizes the most reliable available data to provide robust safety

protocols and handling recommendations.

Section 1: Chemical Identification and Properties
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A precise understanding of a compound's identity and physical characteristics is the first step in

a rigorous safety assessment.

Identity
Identifier

4-Methyl-3-nitropyridine
(Free Base)

4-Methyl-3-nitropyridine
hydrochloride

IUPAC Name 4-methyl-3-nitropyridine[2]
4-methyl-3-nitropyridinium

chloride

CAS Number 5832-44-0[2] 856835-53-5[3]

Molecular Formula C₆H₆N₂O₂[2][3] C₆H₇ClN₂O₂

Molecular Weight 138.12 g/mol [2][3] 174.59 g/mol

Common Synonyms 3-Nitro-4-picoline Not commonly available

Physicochemical Properties
The properties of the free base provide a baseline for understanding the hydrochloride salt. The

salt form is expected to be a solid with higher water solubility.
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Property
4-Methyl-3-nitropyridine
(Free Base)

Notes and Inferences for
Hydrochloride Salt

Appearance
White to light yellow solid

powder or liquid

Expected to be a crystalline

solid.

Melting Point 24-28 °C[4]

Expected to have a

significantly higher

melting/decomposition point.

Boiling Point 238 °C[4]
Likely to decompose upon

strong heating rather than boil.

Density 1.228 g/mL at 25 °C[4]
Data not available; expected to

be higher than the free base.

Solubility Data not specified

The hydrochloride salt form

significantly enhances water

solubility[1].

Flash Point
108.3 °C (226.9 °F) - closed

cup

Expected to be non-

flammable, but thermal

decomposition can release

hazardous vapors.

Storage

Store under an inert

atmosphere at room

temperature[3][4].

Store in a dry, cool, well-

ventilated place, protected

from moisture due to likely

hygroscopicity.

Section 2: Hazard Identification and GHS
Classification
The Globally Harmonized System (GHS) provides a standardized framework for

communicating hazards. The classification for 4-Methyl-3-nitropyridine hydrochloride is

inferred from its free base, which is classified as hazardous.

GHS Classification Summary
Signal Word:Danger[3]
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Hazard Pictograms:

Health Hazard

Corrosion

Exclamation Mark

GHS Hazard Statements (based on free base):

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H318: Causes serious eye damage.[2]

H335: May cause respiratory irritation.[2]

GHS Precautionary Statements (selected):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5][6]

P264: Wash skin thoroughly after handling.[5][6]

P270: Do not eat, drink or smoke when using this product.[5][7]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5][6][7]

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel

unwell. Rinse mouth.[7]

P302 + P352: IF ON SKIN: Wash with plenty of water.[5][6]

P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a

POISON CENTER or doctor.[3][5][6]

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[5][6][7]
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P501: Dispose of contents/container to an approved waste disposal plant.[5][7]

Causality of Hazards
Oral Toxicity (H302): The acute toxicity is a known characteristic of many nitropyridine

compounds.

Skin Irritation (H315): Similar to other pyridine derivatives, this compound can defat the skin,

leading to irritation upon prolonged contact.

Serious Eye Damage (H318): This is the most severe hazard classification. The compound is

anticipated to be corrosive to eye tissue, potentially causing irreversible damage. This

necessitates stringent eye protection.

Respiratory Irritation (H335): Inhalation of the dust or aerosols can irritate the mucous

membranes and respiratory tract, a common trait for fine chemical powders.[6][8]

Section 3: Exposure Control and Personal
Protective Equipment (PPE)
Controlling exposure is the foundation of safe chemical handling. This involves a combination

of engineering controls and appropriate PPE.

Engineering Controls
Ventilation: Always handle 4-Methyl-3-nitropyridine hydrochloride inside a certified

chemical fume hood to minimize inhalation exposure.[7] Ensure the fume hood has adequate

airflow and is functioning correctly before beginning work.

Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible

and in close proximity to the workstation.[9][10]

Personal Protective Equipment (PPE)
The consistent use of appropriate PPE is the most critical line of defense.[11]
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Protection Type Specification and Rationale

Eye & Face Protection

Wear tightly fitting chemical safety goggles

conforming to EU Standard EN166 or NIOSH

(US) standards.[11][12] Given the H318

classification (Causes serious eye damage), a

face shield should also be worn over goggles,

especially when handling larger quantities or if

there is a risk of splashing.[13]

Skin & Body Protection

Wear a flame-retardant, anti-static protective lab

coat.[7] Handle with chemical-resistant,

impervious gloves (e.g., nitrile rubber).[12]

Gloves must be inspected for tears or holes

before use and changed frequently, especially

after direct contact.[11][12]

Respiratory Protection

For routine handling within a fume hood,

respiratory protection is not typically required. If

there is a risk of generating significant dust

outside of a fume hood, or if exposure limits are

exceeded, a NIOSH/MSHA-approved N95 dust

mask or a full-face respirator with appropriate

cartridges should be used.[11]

Hazard Recognition & PPE Selection Workflow
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1. Task Assessment

2. Engineering & Administrative Controls

3. PPE Selection

Start: Handling 4-Methyl-3-nitropyridine HCl

Assess Task:
- Weighing solid?

- Preparing solution?
- Risk of dust/aerosol?

Work in Chemical Fume Hood?

Proceed with Standard PPE

 Yes 

STOP!
Re-evaluate Task.

Consult EHS.

 No 

Standard PPE:
- Nitrile Gloves

- Lab Coat

Eye Protection:
- Chemical Goggles (Minimum)
- Face Shield (Recommended)

Respiratory Protection:
- N95 Respirator if dust is likely

Final Check:
- Inspect all PPE

- Confirm eyewash/shower access

Click to download full resolution via product page

Caption: PPE Selection Workflow for 4-Methyl-3-nitropyridine HCl.
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Section 4: Safe Handling, Storage, and Disposal
Adherence to strict protocols for handling, storage, and disposal is essential to mitigate risks.

Safe Handling Protocol
Preparation: Before handling, review this guide and the available Safety Data Sheets for the

free base. Ensure all necessary engineering controls and PPE are in place.

Work Area: Designate a specific area within the fume hood for handling the compound. Avoid

clutter.

Dispensing: As a solid, avoid generating dust. Use spatulas to carefully transfer the material.

If making a solution, add the solid slowly to the solvent.

Hygiene: Do not eat, drink, or smoke in the laboratory.[7][14] Wash hands thoroughly with

soap and water after handling the compound, even if gloves were worn.[6]

Contamination: Immediately change contaminated clothing.[7] Decontaminate any surfaces

that may have come into contact with the chemical.

Storage
Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][7]

Atmosphere: Due to potential sensitivity, storing under an inert atmosphere (e.g., argon or

nitrogen) is recommended to maintain product quality.[10]

Security: The compound should be stored in a locked cabinet or an area accessible only to

authorized personnel.[5][7][8]

Incompatibilities: Keep away from strong oxidizing agents, strong acids, acid anhydrides,

and acid chlorides.[8][9][15]

Disposal
Procedure: All waste material and contaminated items (gloves, wipes, etc.) must be disposed

of as hazardous chemical waste.
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Regulations: Disposal must be conducted in accordance with all applicable federal, state,

and local environmental regulations.[5] Do not allow the product to enter drains.[7] Entrust

disposal to a licensed waste disposal company.

Section 5: Emergency Procedures and First Aid
Rapid and correct response to an exposure or spill is critical.

First-Aid Measures
Exposure Route Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[8][16] Remove contact

lenses if present and easy to do.[6][8] Seek

immediate medical attention. This is critical due

to the risk of serious eye damage.

Skin Contact

Immediately take off all contaminated clothing.

[7] Wash the affected area with plenty of soap

and water.[6][8][16] If skin irritation occurs, get

medical advice/attention.[5][6][8]

Inhalation

Move the exposed person to fresh air at once.[8]

[9][16] If breathing has stopped or is difficult,

provide artificial respiration or oxygen. Keep the

person warm and at rest.[16] Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting.[14] Rinse mouth

thoroughly with water.[5][9] Call a poison control

center or seek immediate medical attention.[9]

Accidental Release Measures
Small Spill (in a fume hood):

Ensure PPE is worn.
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Carefully wipe up the solid with a damp paper towel or absorb liquid spills with an inert

material (e.g., vermiculite, sand).

Place all contaminated materials into a sealed, labeled hazardous waste container.

Decontaminate the spill area with an appropriate solvent followed by soap and water.

Large Spill:

Evacuate personnel from the immediate area.[6]

Alert laboratory personnel and contact the institutional Environmental Health & Safety

(EHS) department.

Prevent the spill from entering drains.[7]

Do not attempt to clean up a large spill without proper training and equipment.

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5][6][7]

Hazards from Combustion: Thermal decomposition can lead to the release of irritating and

toxic gases, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2),

and hydrogen chloride gas.[8][15]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.[5][7][17]

Emergency Response Decision Tree
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Spill Response

Exposure Response

Incident Occurs
(Spill or Exposure)

Spill?

Spill Size?

 Yes 

Exposure Type?

 No (Exposure) 

Small & Contained
(Inside Hood)

 Small 

Large or Uncontained

 Large 

Clean up with
appropriate kit

Evacuate Area
Alert EHS

Eye Contact

 Eye 

Skin Contact

 Skin 

Inhalation

 Inhaled 

Ingestion

 Swallowed 

Flush Eyes 15 min
IMMEDIATE Medical Attention

Remove Clothing
Wash with Soap & Water

Move to Fresh Air
Seek Medical Attention

Rinse Mouth
IMMEDIATE Medical Attention
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Caption: Emergency Response Decision Tree for Spills and Exposures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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